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Compound of Interest

Compound Name: dPEG(R)8-SATA

Cat. No.: B1394930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

dPEG®8-SATA stock solutions in bioconjugation. dPEG®8-SATA is a heterobifunctional

crosslinker containing a discrete polyethylene glycol (dPEG®) spacer, an N-

hydroxysuccinimide (NHS) ester, and a protected S-acetylthioacetate (SATA) group. The NHS

ester reacts with primary amines on proteins and other molecules, while the SATA group, after

deprotection, provides a free thiol for subsequent conjugation. The dPEG®8 spacer enhances

water solubility and reduces aggregation.[1][2][3]

Key Properties and Storage Recommendations
Proper handling and storage of dPEG®8-SATA are crucial for maintaining its reactivity. The

compound is moisture-sensitive and hygroscopic.[2]
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Property Value Source

Molecular Weight 597.67 g/mol [1]

Appearance Liquid or solid/viscous liquid [3][4]

Solubility
DMSO, DMAC, Methylene

Chloride, Acetonitrile, Water
[1][2][4]

Storage (Pure Form) -20°C for up to 3 years [4]

Storage (Stock Solution)
-20°C for 1 month; -80°C for 6

months
[4]

Experimental Protocols
Protocol 1: Preparation of dPEG®8-SATA Stock Solution
This protocol describes the preparation of a 10 mM dPEG®8-SATA stock solution in anhydrous

dimethyl sulfoxide (DMSO).

Materials:

dPEG®8-SATA

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and tips

Procedure:

Allow the vial of dPEG®8-SATA to equilibrate to room temperature before opening to prevent

moisture condensation.[2]

Weigh out a precise amount of dPEG®8-SATA in a microcentrifuge tube under dry

conditions.
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Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. For

example, to prepare 1 mL of a 10 mM stock solution, dissolve 0.5977 mg of dPEG®8-SATA

in 1 mL of anhydrous DMSO.

Vortex the solution until the dPEG®8-SATA is completely dissolved. Gentle heating or

sonication can be used to aid dissolution if precipitation occurs.[4]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[4]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4]

Protocol 2: Modification of a Protein with dPEG®8-SATA
This protocol provides a general procedure for the thiolation of a protein, such as an antibody,

using a dPEG®8-SATA stock solution.

Materials:

Protein to be modified (e.g., IgG antibody)

10 mM dPEG®8-SATA stock solution in DMSO

Reaction Buffer: Phosphate Buffered Saline (PBS) or HEPES buffer, pH 7.2-8.0. Avoid

buffers containing primary amines (e.g., Tris).[5]

Desalting column (e.g., Sephadex G-25)

Microcentrifuge tubes

Procedure:

Protein Preparation: Dissolve the protein to be modified in the Reaction Buffer to a

concentration of 2-10 mg/mL.[5]

Molar Excess Calculation: Determine the desired molar excess of dPEG®8-SATA to the

protein. A 10 to 20-fold molar excess is a common starting point. The optimal ratio may need
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to be determined empirically.

Reaction: Add the calculated volume of the 10 mM dPEG®8-SATA stock solution to the

protein solution.

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2

hours at 4°C with gentle mixing.

Purification: Remove the excess, unreacted dPEG®8-SATA and the NHS leaving group by

passing the reaction mixture through a desalting column equilibrated with the Reaction

Buffer.

Protocol 3: Deprotection of the Acetylated Thiol
This protocol describes the removal of the acetyl protecting group to generate a free sulfhydryl

group on the modified protein.

Materials:

SATA-modified protein

Deacetylation Buffer: 0.5 M Hydroxylamine, 25 mM EDTA in PBS, pH 7.2-7.5.[5]

Desalting column

Reaction Buffer containing 10 mM EDTA

Procedure:

Deacetylation: Add the Deacetylation Buffer to the SATA-modified protein solution. A

common ratio is 1:10 (v/v) of deacetylation buffer to protein solution.

Incubation: Incubate the reaction for 2 hours at room temperature.[5]

Purification: Purify the sulfhydryl-modified protein from the hydroxylamine and other reaction

components using a desalting column equilibrated with Reaction Buffer containing 10 mM

EDTA to minimize disulfide bond formation. The purified protein with the free thiol group is

now ready for subsequent conjugation reactions.
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Caption: Experimental workflow for bioconjugation using dPEG®8-SATA.
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Logical relationship of dPEG®8-SATA components and the modified protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.sangon.com [store.sangon.com]

2. lumiprobe.com [lumiprobe.com]

3. interchim.fr [interchim.fr]

4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

5. assets.fishersci.com [assets.fishersci.com]

To cite this document: BenchChem. [Preparing dPEG®8-SATA Stock Solutions: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1394930#preparing-dpeg-r-8-sata-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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